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Compound of Interest

Compound Name: 2,4-Dichloro-5-cyanothiazole

Cat. No.: B1356297 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-5-cyanothiazole

This technical guide provides a comprehensive overview of 2,4-dichloro-5-cyanothiazole, a

key intermediate in the synthesis of various agrochemical and pharmaceutical compounds. The

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Synonyms
The compound is most accurately identified by its IUPAC name and CAS number to avoid

ambiguity.

Identifier Value

IUPAC Name 2,4-dichloro-1,3-thiazole-5-carbonitrile[1]

Common Name 2,4-dichloro-5-cyanothiazole[2][3][4][5]

CAS Number 82554-18-5[3][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 2,4-dichloro-5-cyanothiazole is

presented below.
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Property Value Source

Molecular Formula C₄Cl₂N₂S [1][5]

Molecular Weight 177.92 g/mol [5]

Appearance Colorless crystals [2][3]

Melting Point 34-35 °C [2][3]

Boiling Point 112 °C @ 20 mbar [2][3]

Solubility
Recrystallizable from

petroleum ether
[2][3]

Safety and Handling
2,4-Dichloro-5-cyanothiazole is a hazardous substance and should be handled with

appropriate personal protective equipment in a well-ventilated area.

Hazard Statement Precautionary Statement

Toxic if swallowed. Wash skin thoroughly after handling.

Causes serious eye irritation.
Do not eat, drink or smoke when using this

product.

Wear eye protection/face protection.

IF SWALLOWED: Immediately call a POISON

CENTER/doctor. Rinse mouth.

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If eye irritation persists: Get medical

advice/attention.

Store locked up.

Dispose of contents/container to an approved

waste disposal plant.
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Note: The safety information is based on the Safety Data Sheet for the related compound 2,4-

Dichlorothiazole-5-carboxaldehyde, as specific data for 2,4-dichloro-5-cyanothiazole was not

explicitly found in the search results. It is crucial to consult the specific SDS for CAS number

82554-18-5 before handling.

Synthesis and Experimental Protocol
2,4-Dichloro-5-cyanothiazole can be synthesized from 2,4-thiazolidinedione through a two-

step process. The overall synthetic workflow is depicted in the diagram below.
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2,4-Thiazolidinedione 2,4-Dichloro-5-thiazole-
carboxaldehyde

DMF, POCl₃
Reflux (~115 °C) 2,4-Dichloro-5-thiazole-

carboxaldehyde oxime

Hydroxylamine HCl
Sodium Bicarbonate 2,4-Dichloro-5-cyanothiazole

Acetic Anhydride
Reflux (137 °C)

Starting Material

Intermediate 1

Intermediate 2

Final Product

2,4-Thiazolidinedione

2,4-Dichloro-5-thiazole-
carboxaldehyde

Chlorination &
Formylation

2,4-Dichloro-5-thiazole-
carboxaldehyde oxime

Oximation

2,4-Dichloro-5-cyanothiazole

Dehydration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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